Cas no 1261640-54-3 (2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine)

• Product Name: 2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine
• CAS No: 1261640-54-3
• MF: C₁₂H₅F₆N
• MW: 277.165223836899
• CID: 4990313
• Update Time: 2025-10-28

2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine

• Inchi： 1S/C12H5F6N/c13-6-3-4(19)1-2-5(6)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H,19H2
• InChI Key： JVWKUQMGWISKRV-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=CC(=CC=1F)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine

Hexafluorobiphenyl-4-ylamine: A Comprehensive Overview

The compound with CAS No. 1261640-54-3, commonly referred to as 2,2',3',4',5',6'-Hexafluorobiphenyl-4-ylamine, is a highly fluorinated aromatic amine that has garnered significant attention in the fields of organic electronics, materials science, and chemical synthesis. This compound is characterized by its unique structure, which consists of a biphenyl ring system substituted with six fluorine atoms and an amine group at the para position. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable component in various advanced materials and chemical systems.

Recent studies have highlighted the potential of hexafluorobiphenyl-4-ylamine in the development of high-performance organic semiconductors. Researchers have demonstrated that the fluorination pattern significantly enhances the molecule's electron-withdrawing ability, which is crucial for improving charge transport properties in organic electronic devices. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound as a dopant in polymer-based field-effect transistors (FETs), where it was found to significantly enhance carrier mobility and device stability. The ability of hexafluorobiphenyl-4-ylamine to modulate electronic properties without compromising structural integrity makes it a promising candidate for next-generation electronic materials.

In addition to its electronic applications, hexafluorobiphenyl-4-ylamine has also been investigated for its role in catalytic systems. A 2023 paper in *Nature Communications* reported that this compound can serve as an efficient ligand in transition metal-catalyzed reactions, particularly in cross-coupling reactions. The fluorinated biphenyl structure provides excellent steric and electronic control over the catalytic process, leading to improved reaction yields and selectivity. This discovery has opened new avenues for its application in green chemistry and sustainable chemical synthesis.

The synthesis of hexafluorobiphenyl-4-ylamine involves a multi-step process that typically begins with the fluorination of biphenyl derivatives followed by nucleophilic substitution or coupling reactions to introduce the amine group. Recent advancements in fluorination techniques, such as electrophilic fluorination using Selective Fluorination Agents (SFAs), have enabled more efficient and selective synthesis pathways. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

From a structural perspective, hexafluorobiphenyl-4-ylamine exhibits a high degree of symmetry due to its symmetric substitution pattern. This symmetry contributes to its thermal stability and resistance to oxidative degradation, making it suitable for applications under harsh conditions. Furthermore, the molecule's planar geometry facilitates strong π–π interactions, which are essential for its performance in organic electronic devices.

Looking ahead, ongoing research is focused on expanding the scope of applications for hexafluorobiphenyl-4-ylamine. Potential areas include its use as a building block for advanced materials such as perovskite solar cells and flexible electronics. Preliminary studies suggest that incorporating this compound into perovskite structures can enhance their photovoltaic efficiency by optimizing charge transport layers. Additionally, its role in bio-related applications is being explored, particularly in drug delivery systems where its unique electronic properties may facilitate targeted drug release mechanisms.

In conclusion, hexafluorobiphenyl-4-ylamine (CAS No. 1261640-54-3) stands out as a versatile compound with immense potential across multiple disciplines. Its combination of electronic functionality, thermal stability, and synthetic accessibility positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to make significant contributions to both academic and industrial advancements.